Cas no 850567-97-4 (2-(Methylsulfinyl)phenylboronic Acid)

2-(Methylsulfinyl)phenylboronic Acid Properties

Names and Identifiers

• (2-(Methylsulfinyl)phenyl)boronic acid
• 2-(Methylsulfinyl)benzeneboronic acid
• (2-Methylsulfinylphenyl)boronic acid
• 2-(methylsulfinyl)phenylboronic acid
• 2-(METHYLSULPHINYL)BENZENEBORONIC ACID
• 2-Methylsulfinylphenylboronic acid
• Boronic acid,B-[2-(methylsulfinyl)phenyl]-
• C7H9BO3S
• [2-(methylsulfinyl)phenyl]boronic acid
• (2-methanesulfinylphenyl)boronic acid
• PubChem1874
• PHORKVSBWZGTEX-UHFFFAOYSA-N
• WT840
• STK503730
• FCH918600
• SBB052544
• AB13630
• B-[2-(Methylsulfinyl)phenyl]boronic acid (ACI)
• Boronic acid, [2-(methylsulfinyl)phenyl]- (9CI)
• +Expand

• MDL： MFCD03095261
• InChIKey： PHORKVSBWZGTEX-UHFFFAOYSA-N
• Inchi： 1S/C7H9BO3S/c1-12(11)7-5-3-2-4-6(7)8(9)10/h2-5,9-10H,1H3
• SMILES： O=S(C)C1C(B(O)O)=CC=CC=1

Computed Properties

• Exact Mass: 184.03700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 174
• Topological Polar Surface Area: 76.7

Experimental Properties

• LogP: -0.03050
• PSA: 76.74000
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 440.5°C at 760 mmHg
• Melting Point: 118-122°C

2-(Methylsulfinyl)phenylboronic Acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2-(Methylsulfinyl)phenylboronic Acid Customs Data

• HS CODE：29319090